3-(methylthio)-1-phenyl-1H-pyrazole-4-carbonitrile

Specification

• CAS No.: 175203-46-0
• Molecular Formula: C11H9N3S
• Molecular Weight: 215.28 g/mol
• IUPAC Name: 3-methylsulfanyl-1-phenylpyrazole-4-carbonitrile
• Standard InChI: InChI=1S/C11H9N3S/c1-15-11-9(7-12)8-14(13-11)10-5-3-2-4-6-10/h2-6,8H,1H3
• Standard InChI Key: WDVSTMSXZWGURM-UHFFFAOYSA-N
• SMILES: CSC1=NN(C=C1C#N)C2=CC=CC=C2
• Canonical SMILES: CSC1=NN(C=C1C#N)C2=CC=CC=C2

Introduction

3-(methylthio)-1-phenyl-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound belonging to the pyrazole family. It is characterized by its molecular formula C11H9N3S and molecular weight of 215.28 g/mol. This compound has garnered interest due to its potential applications in medicinal chemistry, particularly because pyrazoles are known for their diverse biological activities.

Synthesis Methods

While specific synthesis methods for 3-(methylthio)-1-phenyl-1H-pyrazole-4-carbonitrile are not detailed in available literature, general approaches for synthesizing similar pyrazoles involve reactions between appropriate precursors such as hydrazines or other nitrogen-containing compounds with suitable electrophiles under various conditions.

For related compounds like sulphur bridged pyrazoles, synthesis often involves reactions between N-acetylated derivatives and mercaptoheterocyclic compounds in the presence of bases.

Biological Activity

Pyrazoles generally exhibit diverse pharmacological properties including anti-inflammatory, analgesic, antimicrobial activities. Although specific data on 3-(methylthio)-1-phenyl-1H-pyrazole-4-carbonitrile's biological activity is limited, its structural similarity to other biologically active pyrazoles suggests potential applications in medicinal chemistry.

Research Findings and Future Directions

Research into pyazole derivatives continues due to their promising pharmacological profiles. Studies have shown that some pyazoles exhibit cytotoxic effects against human cancer cell lines, highlighting their potential as anticancer agents.

Future research should focus on exploring synthetic routes that optimize yield and purity for this compound while investigating its specific biological activities through rigorous biochemical assays.